Cas no 1806420-86-9 (Methyl 3-hydroxy-4-methylpicolinate)
Methyl 3-hydroxy-4-methylpicolinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-4-methylpicolinate
-
- Inchi: 1S/C8H9NO3/c1-5-3-4-9-6(7(5)10)8(11)12-2/h3-4,10H,1-2H3
- InChI Key: JZAJNWIJHQCHER-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)OC)=NC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 1.6
- Topological Polar Surface Area: 59.4
Methyl 3-hydroxy-4-methylpicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004907-250mg |
Methyl 3-hydroxy-4-methylpicolinate |
1806420-86-9 | 95% | 250mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A029004907-500mg |
Methyl 3-hydroxy-4-methylpicolinate |
1806420-86-9 | 95% | 500mg |
$1,786.10 | 2022-03-31 | |
| Alichem | A029004907-1g |
Methyl 3-hydroxy-4-methylpicolinate |
1806420-86-9 | 95% | 1g |
$3,010.80 | 2022-03-31 |
Methyl 3-hydroxy-4-methylpicolinate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on Methyl 3-hydroxy-4-methylpicolinate
Methyl 3-hydroxy-4-methylpicolinate (CAS No. 1806420-86-9): A Comprehensive Overview
Methyl 3-hydroxy-4-methylpicolinate, identified by its CAS number 1806420-86-9, is a compound of significant interest in the field of chemical and biomedical research. This compound, derived from picolinic acid, has garnered attention due to its potential applications in various biological pathways and its role in the synthesis of important biomolecules. The structural features of Methyl 3-hydroxy-4-methylpicolinate make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.
The chemical structure of Methyl 3-hydroxy-4-methylpicolinate consists of a pyridine ring substituted with a hydroxyl group at the third position and a methyl group at the fourth position. This arrangement contributes to its unique reactivity and biological activity. The presence of both hydroxyl and methyl groups allows for diverse functionalization, making it a valuable building block in synthetic chemistry. In recent years, researchers have been exploring the compound's potential in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory conditions.
One of the most compelling aspects of Methyl 3-hydroxy-4-methylpicolinate is its role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), a crucial coenzyme involved in numerous cellular processes. NAD+ is essential for energy metabolism, DNA repair, and cell signaling. Studies have shown that Methyl 3-hydroxy-4-methylpicolinate can serve as a precursor in the enzymatic conversion pathways leading to NAD+ production. This has implications for therapeutic strategies aimed at boosting NAD+ levels, which may be beneficial in aging-related diseases and metabolic syndromes.
In addition to its involvement in NAD+ biosynthesis, Methyl 3-hydroxy-4-methylpicolinate has been investigated for its potential anti-inflammatory properties. Research indicates that compounds derived from picolinic acid, including Methyl 3-hydroxy-4-methylpicolinate, can modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions may lead to the reduction of pro-inflammatory cytokines, thereby alleviating inflammation and associated symptoms. Preliminary studies have also suggested that Methyl 3-hydroxy-4-methylpicolinate may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.
The synthesis of Methyl 3-hydroxy-4-methylpicolinate is another area of active research. Researchers have developed various synthetic routes to produce this compound efficiently and cost-effectively. One common approach involves the condensation of malonic acid derivatives with methyl pyruvate, followed by hydroxylation and methylation steps to introduce the characteristic functional groups. Advances in catalytic methods have further improved the yield and purity of Methyl 3-hydroxy-4-methylpicolinate, making it more accessible for industrial applications.
The pharmacological profile of Methyl 3-hydroxy-4-methylpicolinate has been extensively studied in preclinical models. These studies have revealed several interesting properties, including its ability to enhance mitochondrial function and improve insulin sensitivity. Mitochondrial dysfunction is often associated with aging and metabolic disorders, and restoring mitochondrial health could have broad therapeutic benefits. Additionally, Methyl 3-hydroxy-4-methylpicolinate has shown promise in protecting against oxidative stress by acting as a precursor for antioxidants such as ubiquinone (CoQ10).
The future directions for research on Methyl 3-hydroxy-4-methylpicolinate are multifaceted. One area of focus is the exploration of its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help identify new applications. Another important direction is the development of clinical trials to evaluate the safety and efficacy of Methyl 3-hydroxy-4-methylpicolinate in human populations. Such trials will be crucial for translating preclinical findings into viable treatment options for patients suffering from various diseases.
In conclusion, Methyl 3-hydroxy-4-methylpicolinate (CAS No. 1806420-86-9) is a compound with significant promise in both chemical synthesis and biomedical applications. Its structural features enable diverse functionalization, making it a valuable intermediate in organic chemistry. Furthermore, its role in NAD+ biosynthesis and anti-inflammatory pathways highlights its potential as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and disease treatment.
1806420-86-9 (Methyl 3-hydroxy-4-methylpicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)